Cas no 1448060-14-7 (5-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide
• CAS No: 1448060-14-7
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 5917415
• PubChem ID: 71807806
• Update Time: 2025-06-09

5-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide
• 5-methyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
• 1448060-14-7
• AKOS024562297
• 5-methyl-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide
• 5-methyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)isoxazole-3-carboxamide
• F6439-3855

• Inchi： 1S/C15H15N5O2/c1-11-10-14(19-22-11)15(21)17-7-9-20-8-4-13(18-20)12-2-5-16-6-3-12/h2-6,8,10H,7,9H2,1H3,(H,17,21)
• InChI Key： WPYMFMCZDSJDHO-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCCN2C=CC(C3C=CN=CC=3)=N2)=O)=N1

Computed Properties

• Exact Mass: 297.12257474g/mol
• Monoisotopic Mass: 297.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide

Introduction to 5-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide (CAS No. 1448060-14-7)

5-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1448060-14-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular formula of this compound reflects its intricate architecture, featuring a 5-methyl group attached to an N-substituted chain that extends from a pyridin-4-yl moiety. The presence of a 1H-pyrazol-1-ylethyl group further enhances its structural complexity, contributing to its potential for diverse biological interactions. The core structure includes an 1,2-oxazole ring, which is known for its stability and versatility in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of multifunctional scaffolds like those found in 5-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide. These compounds often serve as key intermediates in the synthesis of novel therapeutic agents targeting various diseases. The pyridinyl and pyrazolyl substituents in this molecule are particularly noteworthy, as they are frequently incorporated into drug candidates due to their ability to modulate enzyme activity and receptor binding.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules have been facilitated by cutting-edge techniques in organic synthesis and spectroscopy. The structural elucidation of 5-methyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide has been achieved through a combination of nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide high-resolution data that are essential for understanding the compound's three-dimensional structure and its potential interactions with biological targets.

The pharmacological profile of 5-methyl-N-{2-3-(pyridin-4-yll)-1H-pyrazol-llethyl}-l,2-o-xazole-S-carboxamide has been explored in several preclinical studies. Initial investigations suggest that this compound exhibits inhibitory activity against specific enzymes and receptors implicated in inflammatory and infectious diseases. The N-substituted oxazole core has been shown to be particularly effective in modulating the activity of enzymes such as kinases and phosphodiesterases, which are key players in cellular signaling pathways.

One of the most compelling aspects of this compound is its potential for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how 5-methyl-N-{2-S-(pyridin-lV-yll)-lH-pyrazol-llethyl}-l ,z-o-xazole-S-carboxamide interacts with biological targets at the atomic level. This approach has enabled the identification of novel analogs with enhanced potency and selectivity. The integration of experimental data with computational modeling has become indispensable in modern drug discovery pipelines.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of protected group strategies has also been crucial in managing the reactivity of different functional groups during multi-step syntheses.

Recent studies have also highlighted the importance of proteomics and metabolomics in understanding the effects of 5-methyl-N-{S-S-(pyridin-lV-yll)-lH-pyrazolllethyl}-l ,z-o-xazole-S-carboxamide on cellular processes. By analyzing changes in protein expression and metabolic profiles, researchers can gain insights into the compound's mode of action and identify potential off-target effects. These holistic approaches are becoming increasingly integral to evaluating the therapeutic potential of novel compounds.

The development of new pharmaceuticals is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolic clearance. However, modifications to the structure of 5-methyl-N-{S-S-(pyridin-lV-yll)-lH-pyrazolllethyl}-l ,z-o-xazole-S-carboxamide have shown promise in addressing these issues. For instance, incorporating hydrophilic groups or optimizing stereochemistry can significantly improve pharmacokinetic properties without compromising biological activity.

The regulatory landscape for new drug candidates is stringent but well-defined, requiring comprehensive data on safety, efficacy, and quality before approval for clinical use. Researchers working with 5-methyl-N-{S-S-(pyridin-lV-yll)-lH-pyrazolllethyl}-l ,z-o-xazole-S-carboxamide must adhere to Good Manufacturing Practices (GMP) and conduct rigorous preclinical testing to meet regulatory standards. Collaborations between academic institutions and pharmaceutical companies are often essential for advancing such compounds through clinical trials.

In conclusion, 5-methyl-N-{S-S-(pyridin-lV-yll)-lH-pyrazolllethyl}-l ,z-o-xazole-S-carboxamide (CAS No. 1448060-I4-O7) represents a significant advancement in pharmaceutical research due to its complex molecular architecture and promising biological activities. The integration of innovative synthetic methodologies with cutting-edge pharmacological studies has positioned this compound as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.